1-[2-(2-chloro-6-methoxyphenyl)isonicotinoyl]-4-methylpiperazine

• IUPAC Name: [2-(2-chloro-6-methoxyphenyl)pyridin-4-yl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C18H20ClN3O2/c1-21-8-10-22(11-9-21)18(23)13-6-7-20-15(12-13)17-14(19)4-3-5-16(17)24-2/h3-7,12H,8-11H2,1-2H3
• InChI Key: OGNKOAYXFBBALI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=CC(=NC=C2)C3=C(C=CC=C3Cl)OC
• Molecular Formula: C18H20ClN3O2
• Molecular Weight: 345.8 g/mol

Description

The compound “1-[2-(2-chloro-6-methoxyphenyl)isonicotinoyl]-4-methylpiperazine” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The molecule also contains a chloro-methoxyphenyl group and an isonicotinoyl group, which may contribute to its properties and biological activity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the piperazine ring and the chloro-methoxyphenyl group. Piperazine rings can participate in various reactions, including substitutions and ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence its properties include its size, shape, functional groups, and the presence of any charged or polar regions.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. Many piperazine derivatives exhibit biological activity by interacting with various enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.